Cas no 2227726-22-7 (rac-tert-butyl N-{5-(1R,2R)-2-(aminomethyl)cyclopropyl-2-methylphenyl}carbamate)

• Product Name: rac-tert-butyl N-{5-(1R,2R)-2-(aminomethyl)cyclopropyl-2-methylphenyl}carbamate
• CAS No: 2227726-22-7
• MF: C₁₆H₂₄N₂O₂
• MW: 276.373964309692
• CID: 6300410
• PubChem ID: 165968682
• Update Time: 2025-07-17

rac-tert-butyl N-{5-(1R,2R)-2-(aminomethyl)cyclopropyl-2-methylphenyl}carbamate Chemical and Physical Properties

Names and Identifiers

• rac-tert-butyl N-{5-(1R,2R)-2-(aminomethyl)cyclopropyl-2-methylphenyl}carbamate
• rac-tert-butyl N-{5-[(1R,2R)-2-(aminomethyl)cyclopropyl]-2-methylphenyl}carbamate
• EN300-1876282
• 2227726-22-7

• Inchi： 1S/C16H24N2O2/c1-10-5-6-11(13-7-12(13)9-17)8-14(10)18-15(19)20-16(2,3)4/h5-6,8,12-13H,7,9,17H2,1-4H3,(H,18,19)/t12-,13-/m0/s1
• InChI Key： JJZJJKLAHMFLPB-STQMWFEESA-N
• SMILES： O(C(NC1=C(C)C=CC(=C1)[C@@H]1C[C@H]1CN)=O)C(C)(C)C

Computed Properties

• Exact Mass: 276.183778013g/mol
• Monoisotopic Mass: 276.183778013g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 351
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 64.4Ų

Additional information on rac-tert-butyl N-{5-(1R,2R)-2-(aminomethyl)cyclopropyl-2-methylphenyl}carbamate

Introduction to Rac-Tert-butyl N-{5-(1R,2R)-2-(aminomethyl)cyclopropyl-2-methylphenyl}carbamate (CAS No. 2227726-22-7)

Rac-Tert-butyl N-{5-(1R,2R)-2-(aminomethyl)cyclopropyl-2-methylphenyl}carbamate, a compound with the CAS number 2227726-22-7, is a sophisticated molecule that has garnered significant attention in the field of pharmaceutical chemistry and drug development. This compound belongs to a class of molecules known for their potential biological activity, making it a subject of intense research interest.

The molecular structure of Rac-Tert-butyl N-{5-(1R,2R)-2-(aminomethyl)cyclopropyl-2-methylphenyl}carbamate is characterized by its complex arrangement of functional groups, which contributes to its unique chemical and biological properties. The presence of a tert-butyl group and a carbamate moiety in the molecule suggests potential roles in modulating enzyme activity and receptor binding. These features are particularly relevant in the context of developing novel therapeutic agents.

In recent years, there has been a growing interest in understanding the mechanisms by which such complex molecules interact with biological targets. The stereochemistry of the cyclopropyl ring, specifically the (1R,2R) configuration, is crucial for the biological activity of this compound. This stereochemical arrangement has been extensively studied in the context of drug design, as it can significantly influence the binding affinity and selectivity of the molecule.

One of the most compelling aspects of studying Rac-Tert-butyl N-{5-(1R,2R)-2-(aminomethyl)cyclopropyl-2-methylphenyl}carbamate is its potential application in addressing various therapeutic challenges. Researchers have been exploring its interactions with enzymes and receptors that are implicated in diverse diseases, including neurological disorders and inflammatory conditions. The compound's ability to modulate these interactions makes it a promising candidate for further development.

The synthesis of this compound represents a significant achievement in synthetic organic chemistry. The multi-step synthesis involves careful manipulation of stereochemistry and functional group transformations, highlighting the expertise required to produce such complex molecules. Advances in synthetic methodologies have enabled researchers to access increasingly sophisticated scaffolds like this one, opening up new avenues for drug discovery.

Recent studies have begun to unravel the pharmacological profile of Rac-Tert-butyl N-{5-(1R,2R)-2-(aminomethyl)cyclopropyl-2-methylphenyl}carbamate. Preliminary data suggest that it exhibits inhibitory activity against certain enzymes, which could be exploited for therapeutic benefit. For instance, its interaction with specific proteases has been shown to disrupt pathological signaling pathways associated with inflammation and neurodegeneration. These findings underscore the importance of understanding molecular interactions at a detailed level.

The development of computational models has played a crucial role in predicting the biological activity of this compound. By leveraging advanced computational techniques such as molecular docking and quantum mechanics simulations, researchers can gain insights into how the molecule interacts with its biological targets. These computational approaches complement experimental studies and provide a more comprehensive understanding of the compound's pharmacological properties.

In addition to its potential therapeutic applications, Rac-Tert-butyl N-{5-(1R,2R)-2-(aminomethyl)cyclopropyl-2-methylphenyl}carbamate also serves as a valuable tool for studying fundamental aspects of drug design. Its complex structure allows researchers to explore how different functional groups contribute to overall biological activity. By systematically modifying various parts of the molecule, scientists can identify key structural features that are essential for achieving desired pharmacological effects.

The future direction of research on this compound is likely to focus on optimizing its pharmacokinetic properties and exploring its potential in clinical settings. By improving solubility, bioavailability, and metabolic stability, researchers can enhance its therapeutic efficacy. Furthermore, preclinical studies will be essential to assess its safety profile and determine appropriate dosing regimens before moving into human trials.

The interdisciplinary nature of this research underscores the importance of collaboration between chemists, biologists, and pharmacologists. By combining expertise from different fields, scientists can address complex challenges in drug development more effectively. The study of compounds like Rac-Tert-butyl N-{5-(1R,2R)-2-(aminomethyl)cyclopropyl-2-methylphenyl}carbamate exemplifies this collaborative approach and highlights its potential for advancing therapeutic innovation.

In conclusion, Rac-Tert-butyl N-{5-(1R,2R)-2-(aminomethyl)cyclopropyl-2-methylphenyl}carbamate (CAS No. 2227726-22-7) is a promising compound with significant potential in pharmaceutical research. Its complex structure and unique stereochemistry make it an interesting subject for further study. As research continues to uncover new insights into its biological activity and mechanisms of action, this compound is poised to contribute to the development of novel therapeutic agents that address unmet medical needs.